Cas no 130036-23-6 (Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester (9CI))
130036-23-6 structure
Product Name:Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester (9CI)
CAS No:130036-23-6
MF:C11H20N4O9P2
MW:414.24542427063
CID:152328
PubChem ID:122707
Update Time:2025-04-19
Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester (9CI)
- 2',3'-dideoxycytidine diphosphoethanolamine
- 2',3'-Dideoxycytidine 5'-(trihydrogen diphosphate) P'-(2-aminoethyl) ester
- 2-aminoethyl [(2S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methyl dihydrogen diphosphate
- 2-aminoethyl [5-(4-amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methyl dihydrogen diphosphate
- Cytidine 5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester
- Ddcdp ethanolamine
- 130036-23-6
- [2-aminoethoxy(hydroxy)phosphoryl] [5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methyl hydrogen phosphate
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- Inchi: 1S/C11H20N4O9P2/c12-4-6-21-25(17,18)24-26(19,20)22-7-8-1-2-10(23-8)15-5-3-9(13)14-11(15)16/h3,5,8,10H,1-2,4,6-7,12H2,(H,17,18)(H,19,20)(H2,13,14,16)
- InChI Key: GBUOFJVOGQHJIM-UHFFFAOYSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OCCN)OCC1CCC(N2C(N=C(C=C2)N)=O)O1
Computed Properties
- Exact Mass: 414.070551
- Monoisotopic Mass: 414.070551
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _7.1
- Topological Polar Surface Area: 196
Experimental Properties
- Density: 1.92
- Boiling Point: 639.2°Cat760mmHg
- Flash Point: 340.3°C
- Refractive Index: 1.693
Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester (9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
130036-23-6 (Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy-, P'-(2-aminoethyl) ester (9CI)) Related Products
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